Cas no 1805466-08-3 (4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid
• CAS No: 1805466-08-3
• MF: C₈H₇F₂IN₂O₂
• MW: 328.054661035538
• CID: 4894719
• Update Time: 2025-06-11

4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid

• Inchi： 1S/C8H7F2IN2O2/c9-7(10)5-3(1-12)4(11)2-13-6(5)8(14)15/h2,7H,1,12H2,(H,14,15)
• InChI Key： KVJJLAJZJOXCAO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)O)C(C(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: -1.4
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid (CAS No. 1805466-08-3)

4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid, identified by its CAS number 1805466-08-3, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including an amine, a difluoromethyl substituent, and an iodine atom, makes this molecule a promising candidate for further exploration in synthetic chemistry and drug development.

The structural features of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid contribute to its unique chemical properties and potential applications. The amine group at the 4-position provides a site for further functionalization, enabling the synthesis of more complex derivatives. Meanwhile, the difluoromethyl group at the 3-position is known to enhance metabolic stability and binding affinity in drug molecules. The iodine atom at the 5-position serves as a valuable handle for cross-coupling reactions, such as Suzuki-Miyaura couplings, which are widely employed in the construction of biaryl compounds—a common pharmacophore in modern medicines.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that pyridine-based scaffolds exhibit potent activity against a range of targets, including kinases, transcription factors, and ion channels. The compound 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid is no exception and has been explored in several research endeavors aimed at developing novel pharmacological agents.

In one notable study published in a leading organic chemistry journal, researchers utilized 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid as a key intermediate in the synthesis of small-molecule inhibitors targeting specific protein-protein interactions. The amine group was leveraged to form covalent bonds with cysteine residues in the target protein, while the iodine atom facilitated subsequent modifications via palladium-catalyzed reactions. This approach resulted in the discovery of several high-affinity binders with potential therapeutic implications.

The role of difluoromethyl groups in drug design has been extensively documented for their ability to improve pharmacokinetic properties such as bioavailability and metabolic resistance. In the context of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid, this substituent likely contributes to enhanced stability against enzymatic degradation, thereby prolonging the duration of action for any derivative developed from this scaffold. Such attributes are particularly valuable in chronic disease management where sustained efficacy is desired.

Furthermore, the iodopyridine core has been implicated in various biological processes due to its ability to modulate signaling pathways involving thyroid hormones and neurotransmitter receptors. Researchers have exploited this property to design molecules that interact with specific nuclear receptors or membrane-bound receptors, leading to therapeutic effects ranging from anti-inflammatory to anticancer actions. The compound under discussion may serve as a versatile building block for such applications.

The synthetic utility of 4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid extends beyond its direct biological activity. Its structural features make it an excellent precursor for generating libraries of analogs through combinatorial chemistry or fragment-based drug discovery approaches. By modifying one or more functional groups—such as introducing different substituents at the 4-position or exploring alternative coupling partners—the chemical space can be significantly expanded while retaining key pharmacophoric elements.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-5-iodopyridine-2-carboxylic acid (CAS No. 1805466-08-3) represents a compelling scaffold with multiple opportunities for innovation in pharmaceutical research. Its unique combination of functional groups positions it as a valuable asset for medicinal chemists seeking to develop novel therapeutics targeting diverse diseases. As our understanding of structure-function relationships continues to evolve,this compound is likely to play an increasingly important role in future drug discovery endeavors.